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Compound of Interest

Compound Name: Hydrofluoric acid

Cat. No.: B104172 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for selecting appropriate gloves when working with hydrofluoric acid (HF).

Adherence to proper glove selection protocols is critical to prevent severe burns and systemic

toxicity associated with HF exposure.

Troubleshooting Guide
This section addresses specific issues that may arise during the handling of hydrofluoric acid.
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Problem Possible Cause Solution

Unsure which glove material to

choose.

Lack of understanding of

chemical resistance properties.

Consult the Glove Material

Compatibility Table below. For

tasks with a high risk of splash

or immersion, select a glove

with a longer breakthrough

time. Always refer to the glove

manufacturer's specific

chemical resistance data.

Suspected pinhole leak during

an experiment.

Glove integrity compromised

due to manufacturing defect or

mechanical damage.

1. Immediately and safely

move away from the work

area. 2. Remove the outer

glove, followed by the inner

glove, without touching the

outer surface of the inner

glove. 3. Wash hands

thoroughly with soap and

water. 4. Inspect hands for any

signs of exposure. If exposure

is suspected, follow

emergency protocols

immediately. 5. Discard the

suspect pair of gloves as

hazardous waste. 6. Before

resuming work, inspect a new

pair of gloves for defects.[1][2]

[3]

Working with a mixture

containing HF.

Other solvents in the mixture

can affect the glove material's

resistance.

The permeation resistance of a

glove can change significantly

when chemicals are mixed.

You should consult the glove

manufacturer's data for the

specific chemical mixture. If

data is unavailable, select a

glove with the best resistance
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to the most aggressive

chemical in the mixture.[4]

Gloves feel stiff, swollen, or

discolored after use.

Chemical degradation of the

glove material.

This indicates that the glove

material is not providing

adequate protection and

should be replaced

immediately. Discard the

gloves as hazardous waste

and select an alternative glove

material with better chemical

resistance.[5][6]

Need to perform a task

requiring high dexterity.

Thicker, more resistant gloves

can limit dexterity.

Consider double-gloving with a

thinner, more dexterous glove

(e.g., 6 mil nitrile) underneath a

more robust outer glove (e.g.,

neoprene or butyl rubber).[7][8]

The outer glove provides the

primary chemical barrier, while

the inner glove offers some

protection in case of a breach

in the outer glove and can

improve overall dexterity.

Frequently Asked Questions (FAQs)
Q1: What is "breakthrough time" and why is it important?

A1: Breakthrough time is the time it takes for a chemical to permeate through the glove material

and be detected on the inside. A longer breakthrough time indicates a more protective glove for

a specific chemical. It is a critical factor in glove selection for hazardous chemicals like HF.

Q2: Is it acceptable to reuse gloves after working with hydrofluoric acid?

A2: It is strongly recommended to treat all gloves potentially contaminated with HF as single-

use items.[8] Reusing gloves can pose a significant risk of cross-contamination and exposure if
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the glove integrity has been compromised. Contaminated gloves must be disposed of as

hazardous waste.[3]

Q3: How should I inspect my gloves before use?

A3: Before each use, visually inspect gloves for any signs of degradation, such as

discoloration, swelling, cracking, or tears.[1] To check for pinholes, you can inflate the glove

with air and hold it under soapy water or listen for escaping air.[9][10] Do not use gloves that

fail this inspection.

Q4: What is the proper procedure for removing gloves contaminated with HF?

A4: To avoid contact with the contaminated outer surface, grasp the outside of one glove at the

wrist with the other gloved hand and peel it off, turning it inside out. Hold the removed glove in

the gloved hand. Slide the fingers of the ungloved hand under the wrist of the remaining glove

and peel it off from the inside, creating a "bag" for both gloves. Dispose of them immediately in

a designated hazardous waste container. Wash your hands thoroughly with soap and water

afterward.

Q5: Does glove thickness directly correlate with protection?

A5: Generally, a thicker glove provides greater chemical resistance. However, the material of

the glove is the most critical factor. A thin glove made of a highly resistant material can be more

protective than a thick glove made of a less resistant material. Always refer to the

manufacturer's breakthrough time data. Thin, disposable gloves commonly used in laboratories

do not provide sufficient protection against HF.[11]

Glove Material Compatibility for Hydrofluoric Acid
The following table summarizes the performance of common glove materials against

hydrofluoric acid. Breakthrough times can vary based on glove manufacturer, thickness, and

the concentration of HF. Always consult the manufacturer's specific chemical resistance data

for your application.
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Glove Material

Typical Breakthrough Time

(minutes) for concentrated

HF

General Recommendation

Butyl Rubber > 480
Excellent: Often recommended

for prolonged contact.

Neoprene > 480

Excellent: Provides good all-

around protection against

acids.

Viton™ > 480

Excellent: Highly resistant to a

broad range of chemicals,

including HF.

Silver Shield®/4H® > 480

Excellent: A laminate material

with broad chemical

resistance. Often used as an

outer glove.

Nitrile
15 - 60 (depending on

thickness)

Fair to Good (for splash

protection only): Thicker nitrile

gloves (e.g., 22 mil) offer

longer protection. Thin

disposable nitrile gloves are

not recommended for direct

contact but can be used as an

inner glove when double-

gloving.[11]

Natural Rubber (Latex) Variable, generally poor
Not Recommended: HF

attacks natural rubber.[8]

PVC (Polyvinyl Chloride) Variable, generally poor
Not Recommended: Offers

poor resistance to HF.

Experimental Protocols
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Glove Material Breakthrough Time Test for Hydrofluoric
Acid (Simplified ASTM F739)
This protocol outlines a simplified method for determining the breakthrough time of a glove

material when exposed to hydrofluoric acid, based on the principles of the ASTM F739

standard.

Objective: To determine the time it takes for hydrofluoric acid to permeate through a sample

of glove material.

Materials:

Glove material sample

Permeation test cell (as specified in ASTM F739)

Challenge solution: Hydrofluoric acid of a specific concentration

Collecting medium (e.g., deionized water or a specific buffer)

Analytical instrument capable of detecting low concentrations of fluoride ions (e.g., ion-

selective electrode, ion chromatograph)

Personal Protective Equipment (PPE): appropriate gloves, lab coat, splash goggles, and

face shield.

Procedure:

Sample Preparation: Cut a circular specimen from the palm area of the glove to be tested.

Measure and record its thickness.

Cell Assembly: Secure the glove material specimen between the two chambers of the

permeation cell, ensuring a leak-proof seal.

Introduction of Solutions: Introduce the hydrofluoric acid (challenge solution) into the outer

chamber of the cell, in contact with the exterior surface of the glove material. Fill the inner

chamber with the collecting medium.
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Sampling and Analysis: At regular intervals, withdraw a small aliquot of the collecting

medium from the inner chamber. Analyze the aliquot for the presence of fluoride ions using a

pre-calibrated analytical instrument.

Breakthrough Time Determination: The breakthrough time is the time elapsed from the initial

contact of the HF with the glove material to the first detection of fluoride ions in the collecting

medium at a specified permeation rate (e.g., 0.1 µg/cm²/min as per ASTM F739).[12]

Data Recording: Record the breakthrough time in minutes. Note any visible changes to the

glove material (e.g., swelling, discoloration, degradation).

Visual Guides
Logical Workflow for HF Glove Selection
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Caption: Decision workflow for selecting appropriate gloves for handling hydrofluoric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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